2-bromo-N-ethyl-5-methylaniline

• Molecular Formula: C9H12BrN
• Molecular Weight: 214.10 g/mol
• IUPAC Name: 2-bromo-N-ethyl-5-methylaniline
• InChI: InChI=1S/C9H12BrN/c1-3-11-9-6-7(2)4-5-8(9)10/h4-6,11H,3H2,1-2H3
• InChI Key: LCXWPSWZMZHLOH-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=C(C=CC(=C1)C)Br

Description

2-Bromo-N-ethyl-5-methylaniline (CAS No. 1554219-32-7) is a substituted aniline derivative with the molecular formula C₉H₁₂BrN and a molecular weight of 214.10 g/mol . Structurally, it features a bromine atom at the 2-position, an ethyl group on the nitrogen atom (N-ethyl), and a methyl group at the 5-position of the benzene ring. This compound is primarily utilized in organic synthesis, particularly as an intermediate in pharmaceutical and materials chemistry. Limited crystallographic or spectroscopic data are available for this specific compound, though its structural analogs (e.g., brominated toluidines) often exhibit planar aromatic rings with substituents influencing hydrogen-bonding interactions and reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-bromo-N-ethyl-5-methylaniline typically involves multi-step reactions starting from readily available precursors. One common method includes:

Nitration: Benzene is nitrated to form nitrobenzene.

Reduction: The nitro group is reduced to an amine group, forming aniline.

Alkylation: The aniline is then alkylated with ethyl bromide to introduce the ethyl group.

Bromination: Finally, the compound is brominated at the desired position to yield 2-bromo-N-ethyl-5-methylaniline.

Industrial Production Methods: Industrial production methods often involve similar steps but are optimized for large-scale synthesis. This includes the use of catalysts and controlled reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed amination and copper-mediated chemistry are commonly employed .

Chemical Reactions Analysis

Types of Reactions: 2-Bromo-N-ethyl-5-methylaniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can convert the bromine atom to a hydrogen atom.

Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst are used.

Substitution: Nucleophilic substitution reactions often use reagents like sodium amide or Grignard reagents.

Major Products:

Oxidation: Quinones and other oxidized derivatives.

Reduction: Dehalogenated aniline derivatives.

Substitution: Various substituted anilines depending on the nucleophile used.

Scientific Research Applications

2-Bromo-N-ethyl-5-methylaniline has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals

Mechanism of Action

The mechanism of action of 2-bromo-N-ethyl-5-methylaniline involves its interaction with various molecular targets. The bromine atom and the ethyl group influence its reactivity and binding affinity to different enzymes and receptors. The compound can participate in electrophilic aromatic substitution reactions, where the bromine atom is replaced by other functional groups .

Comparison with Similar Compounds

Key Observations :

• Halogen Diversity : The presence of iodine in 5-bromo-4-iodo-2-methylaniline increases molecular weight significantly (314.95 g/mol) and enables applications in heavy-atom-containing fluorescent materials .
• Fluorine Substitution : 4-Bromo-5-fluoro-2-methylaniline (204.04 g/mol) demonstrates how fluorine incorporation improves metabolic stability in drug candidates .

Physicochemical Properties

Boiling Points and Solubility

• 2-Bromo-N-ethyl-5-methylaniline: No specific boiling point data is available, but its higher molecular weight (214.10 g/mol) suggests reduced volatility compared to simpler analogs like 5-bromo-2-methylaniline (186.05 g/mol) .
• 5-Bromo-2-methylaniline: Exhibits moderate solubility in polar solvents (e.g., ethanol) due to the NH₂ group, whereas the N-ethyl derivative may show increased lipophilicity .

Reactivity

• N-Alkylation : The synthesis of 2-bromo-5-methoxy-N-methylaniline via nBuLi/MeI alkylation (General Procedure 8) highlights the feasibility of modifying the amine group in bromoanilines .
• Halogen Exchange : Iodine-containing analogs (e.g., 5-bromo-4-iodo-2-methylaniline) undergo efficient Suzuki-Miyaura cross-coupling, a reaction less explored in N-ethyl derivatives due to steric constraints .

Biological Activity

Overview

2-Bromo-N-ethyl-5-methylaniline is an organic compound classified as an aniline derivative. It features a bromine atom, an ethyl group, and a methyl group attached to a benzene ring, which contributes to its unique chemical properties and potential biological activities. This compound has garnered interest in various fields, including medicinal chemistry and industrial applications.

Property	Value
Molecular Formula	C9H12BrN
Molecular Weight	214.10 g/mol
IUPAC Name	2-bromo-N-ethyl-5-methylaniline
InChI Key	LCXWPSWZMZHLOH-UHFFFAOYSA-N
Canonical SMILES	CCNC1=C(C=CC(=C1)C)Br

The biological activity of 2-bromo-N-ethyl-5-methylaniline is primarily attributed to its interaction with various molecular targets. The presence of the bromine atom and the ethyl group enhances its reactivity and binding affinity to enzymes and receptors. The compound can participate in electrophilic aromatic substitution reactions, where the bromine atom can be replaced by other functional groups, potentially altering its biological effects.

Antimicrobial Properties

Research indicates that compounds similar to 2-bromo-N-ethyl-5-methylaniline exhibit antimicrobial properties. For instance, studies on halogenated anilines have shown that they can inhibit the growth of various bacteria and fungi. The mechanism behind this activity is often linked to the disruption of microbial cell membranes or interference with metabolic pathways .

Cytotoxicity Studies

Cytotoxicity studies have demonstrated that halogenated anilines can exhibit selective toxicity towards cancer cell lines. For example, certain derivatives have shown significant cytotoxic effects against human cancer cells while being less toxic to normal cells. This selectivity is crucial for developing targeted cancer therapies .

Case Studies

• Antibacterial Activity : A study investigated the antibacterial effects of various brominated anilines, including 2-bromo-N-ethyl-5-methylaniline, against Staphylococcus aureus and Escherichia coli. The results indicated that these compounds significantly inhibited bacterial growth at low concentrations, suggesting potential as therapeutic agents .
• Antifungal Effects : Another study focused on the antifungal properties of halogenated anilines. The results showed that these compounds could effectively inhibit the growth of Candida albicans, a common fungal pathogen, indicating their potential use in treating fungal infections .

Toxicological Profile

The toxicological profile of 2-bromo-N-ethyl-5-methylaniline is essential for assessing its safety in various applications. Preliminary studies suggest that while it exhibits biological activity, it may also pose risks depending on dosage and exposure routes.

Acute Toxicity

Acute toxicity studies indicate that high doses of similar compounds can lead to adverse effects such as respiratory distress and skin irritation. The LD50 values for related compounds vary significantly, emphasizing the need for careful dosage considerations in therapeutic contexts .

Genotoxicity

Genotoxicity assessments using in vitro models have shown mixed results for brominated anilines. Some studies indicate that certain derivatives do not exhibit mutagenic properties, while others suggest potential genotoxic effects under specific conditions . Further research is necessary to clarify these findings.